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Compound of Interest

Compound Name: Uncargenin C

Cat. No.: B15594843

Get Quote

CAS Number: 152243-70-4

Systematic Name: (4aS,6aR,6aS,6bR,8R,8aR,9R,10S,12aR,14bS)-8,10-dihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-

tetradecahydropicene-4a-carboxylic acid

Abstract
Uncargenin C is a naturally occurring pentacyclic triterpenoid of the oleanane type.[1] First

identified from Uncaria rhynchophylla, it has also been isolated from Turpinia arguta.[2][3] This

technical guide provides a comprehensive overview of the available scientific information on

Uncargenin C, including its chemical properties, biological activities with a focus on its anti-

inflammatory potential through the inhibition of the NF-κB signaling pathway, and putative

experimental protocols. This document is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry.

Chemical and Physical Properties
Uncargenin C is a complex organic molecule with the chemical formula C30H48O5 and a

molecular weight of 488.7 g/mol .[3] Its structure features a five-ring oleanane core with
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hydroxyl groups at positions 3, 6, and 23, and a carboxylic acid at position 28.

Table 1: Physicochemical Properties of Uncargenin C

Property Value Reference(s)

CAS Number 152243-70-4 [2][3]

Molecular Formula C30H48O5 [1][3]

Molecular Weight 488.7 g/mol [3]

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[2][3]

Structure
3β,6β,23-trihydroxyolean-12-

en-28-oic acid
[1][2][4][5]

Biological Activity and Mechanism of Action
The primary reported biological activity of Uncargenin C is its ability to inhibit the activation of

Nuclear Factor-kappa B (NF-κB) induced by Tumor Necrosis Factor-alpha (TNF-α).

Inhibition of NF-κB Signaling
NF-κB is a crucial transcription factor family that regulates genes involved in inflammation,

immunity, and cell survival.[6][7][8] The canonical NF-κB signaling pathway is a key target for

anti-inflammatory drug discovery. In its inactive state, NF-κB dimers are held in the cytoplasm

by inhibitor of κB (IκB) proteins.[7] Upon stimulation by pro-inflammatory cytokines like TNF-α,

the IκB kinase (IKK) complex is activated, which then phosphorylates IκBα.[9] This

phosphorylation marks IκBα for ubiquitination and subsequent degradation by the proteasome,

allowing the freed NF-κB dimers (typically p50/p65) to translocate to the nucleus and initiate

the transcription of pro-inflammatory genes.[8][9]

Uncargenin C has been shown to inhibit TNF-α-induced NF-κB activation in human

hepatocellular carcinoma (HepG2) cells with a half-maximal inhibitory concentration (IC50) of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b15594843/docs?utm_src=pdf-body#uncargenin-c-a-technical-guide-for-researchers
https://www.researchgate.net/publication/260389182_Flavonol_glycosides_and_triterpenes_from_the_leaves_of_Uncaria_rhynchophylla_Miq_Jacks
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://www.researchgate.net/publication/260389182_Flavonol_glycosides_and_triterpenes_from_the_leaves_of_Uncaria_rhynchophylla_Miq_Jacks
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://www.researchgate.net/publication/260389182_Flavonol_glycosides_and_triterpenes_from_the_leaves_of_Uncaria_rhynchophylla_Miq_Jacks
https://pubchem.ncbi.nlm.nih.gov/compound/54671990
https://dev.spectrabase.com/compound/4ODJT7ovJoS
https://www.benchchem.com/product/b15594843/docs?utm_src=pdf-body#uncargenin-c-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC5661633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9219609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.youtube.com/watch?v=8HWVhdSRvng
https://pmc.ncbi.nlm.nih.gov/articles/PMC9219609/
https://www.youtube.com/watch?v=8HWVhdSRvng
https://www.benchchem.com/product/b15594843/docs?utm_src=pdf-body#uncargenin-c-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1.4 μM. While the precise molecular target of Uncargenin C within the NF-κB pathway has not

been fully elucidated in the available literature, its inhibitory action suggests it may interfere

with a key step in this signaling cascade.

Table 2: In Vitro Bioactivity of Uncargenin C

Assay Cell Line Stimulant
Measured
Effect

IC50

NF-κB Activation HepG2 TNF-α
Inhibition of NF-

κB activity
1.4 μM

Note: The primary source detailing the experimental conditions for this IC50 value could not be

located in the performed searches.

Potential Therapeutic Applications
Given the central role of NF-κB in chronic inflammatory diseases, the inhibitory activity of

Uncargenin C suggests its potential as a lead compound for the development of novel anti-

inflammatory agents. Dysregulation of the NF-κB pathway is implicated in a wide range of

pathologies, including rheumatoid arthritis, inflammatory bowel disease, and certain cancers.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and specific bioassays of

Uncargenin C are not extensively available in the public domain. The following sections

provide putative methodologies based on the available information and general laboratory

practices.

Isolation of Uncargenin C
The original isolation of Uncargenin C was reported from the ethanol extract of Uncaria

rhynchophylla and purified by column chromatography.[2][3]

Hypothetical Isolation Workflow:
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Extraction: The dried and powdered plant material (e.g., stems and hooks of Uncaria

rhynchophylla) is extracted exhaustively with 95% ethanol at room temperature. The solvent

is then removed under reduced pressure to yield a crude ethanol extract.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to

separate compounds based on their polarity.

Column Chromatography: The ethyl acetate fraction, which is likely to contain triterpenoids,

is subjected to column chromatography on silica gel. The column is eluted with a gradient of

hexane and ethyl acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC). Fractions containing compounds with similar Rf values are pooled.

Further Purification: The fractions containing Uncargenin C are further purified by repeated

column chromatography, possibly on different stationary phases like Sephadex LH-20 or by

preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated Uncargenin C is confirmed by

spectroscopic methods, including 1H NMR, 13C NMR, and mass spectrometry.
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Figure 3: Hypothetical Isolation Workflow for Uncargenin C
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Figure 3: Hypothetical Isolation Workflow for Uncargenin C

Total Synthesis
A complete, published total synthesis of Uncargenin C was not identified. The synthesis of

such a complex, stereochemically rich natural product would be a significant undertaking. A

potential synthetic strategy could involve the late-stage oxidation of more readily available

oleanane-type triterpenoids. A study on the partial synthesis of diastereomeric 2,3-dihydroxy-
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olean-12-en-28-oic acids from oleanolic acid has been reported, which could provide a basis

for a synthetic route to Uncargenin C.[10]

TNF-α-Induced NF-κB Activation Assay (Luciferase
Reporter Assay)
This is a common method to quantify the activity of the NF-κB signaling pathway. The following

is a generalized protocol.

Experimental Workflow:

Cell Culture and Transfection: HepG2 cells are cultured in an appropriate medium. The cells

are then transiently transfected with a plasmid containing a luciferase reporter gene under

the control of an NF-κB response element. A second plasmid, often expressing Renilla

luciferase, is co-transfected to normalize for transfection efficiency.

Compound Treatment: After transfection, the cells are pre-incubated with various

concentrations of Uncargenin C (or a vehicle control, such as DMSO) for a specified period

(e.g., 1-2 hours).

Stimulation: The cells are then stimulated with TNF-α (e.g., 10 ng/mL) for a duration

sufficient to induce NF-κB activation and luciferase expression (e.g., 6-8 hours).

Cell Lysis and Luciferase Assay: The cells are lysed, and the firefly and Renilla luciferase

activities are measured using a luminometer and a dual-luciferase reporter assay system.

Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity.

The results are expressed as a percentage of the activity in TNF-α-stimulated cells without

the inhibitor. The IC50 value is calculated from the dose-response curve.
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Figure 4: General Workflow for NF-κB Luciferase Reporter Assay
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Figure 4: General Workflow for NF-κB Luciferase Reporter Assay
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The following diagram illustrates the canonical NF-κB signaling pathway and the putative point

of inhibition by Uncargenin C.

Figure 5: Canonical NF-κB Signaling Pathway and Putative Inhibition
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Figure 5: Canonical NF-κB Signaling Pathway and Putative Inhibition

Conclusion and Future Directions
Uncargenin C is a promising natural triterpenoid with demonstrated in vitro anti-inflammatory

activity through the inhibition of the NF-κB signaling pathway. However, the available public

data is limited. To fully assess its therapeutic potential, further research is required in the

following areas:

Elucidation of the precise mechanism of action: Identifying the direct molecular target of

Uncargenin C within the NF-κB pathway is crucial.

Comprehensive biological profiling: Evaluating the activity of Uncargenin C in a broader

range of in vitro and in vivo models of inflammation is necessary.

Development of a total synthesis route: An efficient synthetic method would enable the

production of larger quantities for further studies and the generation of analogs for structure-

activity relationship (SAR) studies.

Pharmacokinetic and toxicological studies: Assessing the ADME (absorption, distribution,

metabolism, and excretion) and safety profile of Uncargenin C is a prerequisite for any

potential clinical development.

This technical guide summarizes the current knowledge on Uncargenin C and aims to provide

a foundation for future research into this interesting natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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